Cas no 2060029-36-7 ((6-Fluoroisoquinolin-8-yl)methanamine)

• Product Name: (6-Fluoroisoquinolin-8-yl)methanamine
• CAS No: 2060029-36-7
• MF: C₁₀H₉FN₂
• MW: 176.190265417099
• CID: 5721067
• PubChem ID: 125449937
• Update Time: 2025-10-28

(6-Fluoroisoquinolin-8-yl)methanamine Chemical and Physical Properties

Names and Identifiers

• (6-Fluoroisoquinolin-8-yl)methanamine
• 2060029-36-7
• EN300-329628
• 8-Isoquinolinemethanamine, 6-fluoro-

• Inchi： 1S/C10H9FN2/c11-9-3-7-1-2-13-6-10(7)8(4-9)5-12/h1-4,6H,5,12H2
• InChI Key： JIDKFIKFDAAZJP-UHFFFAOYSA-N
• SMILES： FC1C=C2C=CN=CC2=C(C=1)CN

Computed Properties

• Exact Mass: 176.07497646g/mol
• Monoisotopic Mass: 176.07497646g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 13
• Rotatable Bond Count: 1
• Complexity: 174
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.1
• Topological Polar Surface Area: 38.9Ų

Experimental Properties

• Density: 1.249±0.06 g/cm3(Predicted)
• Boiling Point: 327.0±27.0 °C(Predicted)
• pka: 8.26±0.40(Predicted)

Additional information on (6-Fluoroisoquinolin-8-yl)methanamine

Introduction to (6-Fluoroisoquinolin-8-yl)methanamine (CAS No. 2060029-36-7)

(6-Fluoroisoquinolin-8-yl)methanamine, with the CAS number 2060029-36-7, is a significant compound in the realm of pharmaceutical chemistry and medicinal research. This compound belongs to the isoquinoline family, which is renowned for its diverse biological activities and potential therapeutic applications. The presence of a fluorine atom at the 6-position of the isoquinoline ring enhances its pharmacological properties, making it a subject of intense interest in drug discovery and development.

The isoquinoline scaffold is a core structural motif found in numerous natural products and pharmacologically active agents. Its aromatic system and heterocyclic structure contribute to its ability to interact with biological targets, such as enzymes and receptors, thereby modulating various physiological processes. The introduction of fluorine at the 6-position of the isoquinoline ring not only improves the metabolic stability of the molecule but also enhances its binding affinity to biological targets, making it a valuable scaffold for designing novel therapeutic agents.

In recent years, there has been growing interest in the development of fluorinated isoquinolines as potential candidates for treating various diseases. The compound (6-Fluoroisoquinolin-8-yl)methanamine has been extensively studied for its potential role in inhibiting specific enzymes and receptors involved in cancer, inflammation, and neurodegenerative disorders. Its unique chemical structure allows it to exhibit multiple modes of action, making it a promising candidate for multitargeted drug design.

One of the most compelling aspects of (6-Fluoroisoquinolin-8-yl)methanamine is its ability to modulate signaling pathways that are dysregulated in diseases such as cancer. For instance, studies have shown that this compound can inhibit the activity of kinases and other enzymes that are crucial for tumor growth and progression. By targeting these critical pathways, (6-Fluoroisoquinolin-8-yl)methanamine holds promise as a therapeutic agent for treating various types of cancer.

In addition to its anti-cancer properties, (6-Fluoroisoquinolin-8-yl)methanamine has also been investigated for its potential role in managing inflammation and neurodegenerative diseases. The fluorine atom at the 6-position enhances the compound's ability to interact with inflammatory mediators and neuroreceptors, thereby modulating inflammatory responses and protecting against neurodegeneration. These findings suggest that (6-Fluoroisoquinolin-8-yl)methanamine could be a valuable therapeutic agent for conditions such as rheumatoid arthritis, Alzheimer's disease, and Parkinson's disease.

The synthesis of (6-Fluoroisoquinolin-8-yl)methanamine involves multi-step organic reactions that require precise control over reaction conditions and reagent selection. Advanced synthetic methodologies have been employed to achieve high yields and purity of the compound. These methodologies include transition metal-catalyzed reactions, fluorous chemistry techniques, and novel catalytic systems that enhance reaction efficiency and selectivity.

The pharmacological evaluation of (6-Fluoroisoquinolin-8-yl)methanamine has revealed several interesting properties that make it an attractive candidate for drug development. In vitro studies have demonstrated its ability to inhibit specific enzymes and receptors with high potency and selectivity. Additionally, preclinical studies have shown that (6-Fluoroisoquinolin-8-yl)methanamine exhibits favorable pharmacokinetic properties, including good oral bioavailability and reasonable metabolic stability.

The potential therapeutic applications of (6-Fluoroisoquinolin-8-yl)methanamine are vast and span across multiple disease areas. Its ability to modulate key signaling pathways makes it a versatile tool for drug discovery and development. Researchers are exploring its potential in treating not only cancer but also inflammatory diseases, neurodegenerative disorders, and other conditions where enzyme inhibition or receptor modulation is beneficial.

In conclusion, (6-Fluoroisoquinolin-8-yl)methanamine